Cas no 1807050-52-7 (Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate
• CAS No: 1807050-52-7
• MF: C₁₁H₆F₃NO₄
• MW: 273.164853572845
• CID: 4952414
• Update Time: 2025-06-07

Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H6F3NO4/c1-18-10(17)8-3-7(19-11(12,13)14)2-6(5-16)9(8)4-15/h2-3,5H,1H3
• InChI Key： MACOAPUQXPLPMR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C(C#N)=C(C(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 401
• XLogP3: 2.1
• Topological Polar Surface Area: 76.4

Additional information on Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate

Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate (CAS No. 1807050-52-7): A Comprehensive Overview

Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate, identified by its CAS number 1807050-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its intricate molecular structure, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes. The presence of multiple functional groups, including a cyano group, a formyl group, and a trifluoromethoxy group, makes it a versatile intermediate in organic synthesis.

The molecular structure of Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate exhibits a benzoic acid core substituted with these distinct functional groups. The cyano group (-CN) contributes to the compound's reactivity, enabling participation in various chemical transformations such as nucleophilic addition and condensation reactions. The formyl group (-CHO) further enhances its utility as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds. The trifluoromethoxy group (-OCHF₃) introduces electron-withdrawing effects and metabolic stability, which are crucial factors in pharmaceutical design.

In recent years, there has been a surge in research focused on the development of bioactive molecules derived from benzoic acid derivatives. Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate has emerged as a key intermediate in this context. Its unique structural features make it an attractive candidate for exploring new pharmacophores and drug candidates. For instance, studies have demonstrated its potential in the synthesis of inhibitors targeting various enzymatic pathways involved in inflammation and cancer metabolism.

One of the most compelling aspects of Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate is its role in the development of fluorinated pharmaceuticals. The incorporation of fluorine atoms into drug molecules often enhances their pharmacokinetic properties, including bioavailability and metabolic stability. The trifluoromethoxy group in this compound aligns with this trend, making it a valuable precursor for designing next-generation therapeutics. Recent advancements in fluorinated benzoic acid derivatives have shown promising results in preclinical studies, highlighting the importance of such intermediates in drug discovery.

The synthetic pathways for Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate have been extensively studied to optimize yield and purity. Researchers have employed various synthetic strategies, including multi-step organic transformations and catalytic processes, to achieve high-quality intermediates. These synthetic methods not only facilitate the production of this compound but also provide insights into scalable processes for other related molecules. The development of efficient synthetic routes is crucial for translating laboratory discoveries into clinical applications.

In the realm of biochemical research, Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate serves as a valuable tool for investigating enzyme mechanisms and developing novel inhibitors. Its structural features allow it to interact with biological targets in specific ways, making it useful for probing enzyme function and designing selective inhibitors. For example, studies have explored its interactions with cytochrome P450 enzymes, which play a critical role in drug metabolism. Understanding these interactions can lead to the development of more effective drugs with improved safety profiles.

The pharmaceutical industry has also shown interest in Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate due to its potential as a drug intermediate. Its versatility allows for modifications at multiple sites, enabling the creation of diverse chemical libraries for high-throughput screening. This approach has been instrumental in identifying lead compounds for various therapeutic indications. Furthermore, the compound's stability under different conditions makes it suitable for large-scale production and formulation into final drug products.

Advances in computational chemistry have further enhanced the utility of Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate in drug discovery. Molecular modeling techniques allow researchers to predict the behavior of this compound within biological systems, providing insights into its potential as a therapeutic agent. These computational methods complement experimental approaches by offering rapid and cost-effective screening tools. The integration of computational chemistry with traditional synthetic methods has accelerated the pace of drug development significantly.

The future prospects of Methyl 2-cyano-3-formyl-5-(trifluoromethoxy)benzoate are promising, given its diverse applications and structural versatility. Ongoing research aims to explore new synthetic routes, optimize its pharmacological properties, and expand its utility in therapeutic contexts. As our understanding of molecular interactions continues to grow, this compound is likely to play an increasingly important role in pharmaceutical innovation.